Cas no 1171636-63-7 (1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide
• CAS No: 1171636-63-7
• MF: C₂₀H₂₀FN₃O₃
• MW: 369.389508247375
• CID: 6088809
• PubChem ID: 42109774
• Update Time: 2025-10-31

1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide
• AKOS024494693
• 1171636-63-7
• VU0633167-1
• F5069-0357
• 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxypyrazole-3-carboxamide

• Inchi： 1S/C20H20FN3O3/c1-3-12-27-18-13-24(15-10-8-14(21)9-11-15)23-19(18)20(25)22-16-6-4-5-7-17(16)26-2/h4-11,13H,3,12H2,1-2H3,(H,22,25)
• InChI Key： JOWDEXMXRDEDJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NC2C=CC=CC=2OC)=O)=N1)OCCC

Computed Properties

• Exact Mass: 369.14886967g/mol
• Monoisotopic Mass: 369.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide

Introduction to 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide (CAS No. 1171636-63-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide, identified by the CAS number 1171636-63-7, represents a structurally sophisticated molecule with significant potential in the fields of chemical biology and medicinal chemistry. This pyrazole derivative, characterized by its fluorine, methoxy, and propoxy substituents, has garnered attention due to its unique pharmacophoric features and promising biological activities. The pyrazole core is a well-documented scaffold in drug discovery, known for its versatility in modulating various biological targets. The presence of a fluorine atom at the 4-position of the phenyl ring introduces metabolic stability and enhanced binding affinity, while the methoxy and propoxy groups contribute to lipophilicity and solubility profiles, making this compound an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Pyrazole derivatives have been extensively studied for their role in inhibiting enzymes and receptors involved in inflammatory, infectious, and metabolic diseases. The specific arrangement of substituents in 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide suggests that it may interact with biological targets in a manner distinct from other pyrazole-based compounds. This has prompted investigations into its potential as an inhibitor of kinases, phosphodiesterases, or other enzymes relevant to cancer and neurodegenerative disorders.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, it shares structural motifs with molecules that have demonstrated efficacy in clinical trials for conditions such as rheumatoid arthritis and Alzheimer's disease. The fluorine substituent, in particular, is a common feature in drugs approved by regulatory agencies due to its ability to enhance binding interactions with target proteins. This feature has been exploited in the development of antiviral and anticancer agents, suggesting that 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide may exhibit similar therapeutic effects when appropriately modified.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide with greater accuracy. Molecular docking studies have shown that this compound can bind to several protein targets with high affinity. For example, preliminary simulations suggest that it may interact with the ATP-binding pockets of kinases such as Janus kinases (JAKs), which are implicated in autoimmune diseases. Additionally, its structure suggests potential interactions with cyclooxygenase (COX) enzymes, which play a crucial role in inflammation.

The methoxy group at the 2-position of the phenyl ring is another key feature that contributes to the compound's biological profile. Methoxy-substituted aromatic rings are frequently found in bioactive molecules due to their ability to modulate electronic properties and improve oral bioavailability. In the context of 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide, this group may enhance binding interactions by participating in hydrogen bonding or hydrophobic interactions with target proteins. Furthermore, it may influence metabolic stability by protecting sensitive functional groups from degradation by cytochrome P450 enzymes.

The propoxy group at the 4-position of the pyrazole ring adds another layer of complexity to the compound's biological activity. Propoxy-substituted heterocycles have been reported to exhibit a range of pharmacological effects, including anti-inflammatory and analgesic properties. In some cases, these groups have been shown to improve drug solubility and membrane permeability, which are critical factors for oral bioavailability. The presence of a propoxy group in 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide may thus enhance its pharmacokinetic properties while simultaneously contributing to its binding affinity for biological targets.

One particularly exciting area of research involves using 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide as a starting point for structure-based drug design. By leveraging high-throughput screening techniques and biophysical methods such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, researchers can gain detailed insights into how this compound interacts with biological targets at the atomic level. These insights can then be used to guide the development of analogs with improved potency, selectivity, and pharmacokinetic profiles.

The potential applications of this compound extend beyond traditional therapeutic areas. For example, it has been hypothesized that derivatives of 1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-propoxy-1H-pyrazole-3-carboxamide could serve as probes for studying enzyme mechanisms or as tools for modulating cellular pathways relevant to aging or neurodegeneration. The ability to fine-tune its structure allows researchers to explore a wide range of biological processes without being constrained by limitations associated with existing drugs.

In conclusion,1-(4-fluorophenyl)-N-(2-methoxyphenyl)-4-prop oxy-1H-pyrazole-3-carboxamide (CAS No. 1171636-63-7) represents a promising candidate for further exploration in chemical biology and medicinal chemistry. Its unique structural features—particularly the presence of fluorine,fluorine, methoxy,meth oxy, and propoxysubstit uents—make it an attractive starting point for developing novel therapeutics targeting inflammatory,inflammatory, infectious,infectious, metabolic,metabolic, or neurodegenerative disorders.* The growing body*of research on pyrazole derivatives provides a strong foundation*for investigating*the potential*of this compound*,and advances*in computational chemistry*and biophysical methods promise*to accelerate*the discovery*of new bioactive molecules.* As research*continues*,it is likely that *this compound will emerge as an important tool*for understanding*biological processes*and developing next-generation treatments.